Cas no 149140-54-5 ((3R,4S)-3-(Triethylsilyl)oxy-4-phenyl-2-azetidinone)

• Product Name: (3R,4S)-3-(Triethylsilyl)oxy-4-phenyl-2-azetidinone
• CAS No: 149140-54-5
• MF: C₁₅H₂₃NO₂Si
• MW: 277.43412
• CID: 100461
• Update Time: 2025-05-20

(3R,4S)-3-(Triethylsilyl)oxy-4-phenyl-2-azetidinone Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinone,4-phenyl-3-[(triethylsilyl)oxy]-, (3R,4S)-
• (3R-cis)-4-Phenyl-3-[(triethylsilyl)oxy]-2-azetidinone
• (3R,4S)-3-[(TRIETHYLSILYL)OXY]-4-PHENYL-2-AZETIDINONE
• (3R,4S)-3-[(Triethylsilyl)oxy]-4-phenyl-2-azetidinone
• (3R,4S)-4-phenyl-3-triethylsilyloxyazetidin-2-one
• 4-phenyl-3-triethylsilanyloxy-azetidin-2-one
• (3R,4S)-4-Phenyl-3-[(triethylsilyl)oxy]-2-azetidinone
• (3R,4S)-3-(Triethylsilyl)oxy-4-phenyl-2-azetidinone

• Inchi： InChI=1S/C15H23NO2Si/c1-4-19(5-2,6-3)18-14-13(16-15(14)17)12-10-8-7-9-11-12/h7-11,13-14H,4-6H2,1-3H3,(H,16,17)/t13-,14+/m0/s1
• InChI Key： FZWHCVWKYWKZHE-UONOGXRCSA-N
• SMILES： CC[Si](CC)(O[C@@H]1[C@@H](NC1=O)C2=CC=CC=C2)CC

Computed Properties

• Exact Mass: 277.15000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6

Experimental Properties

• Melting Point: 69-72°C
• PSA: 41.82000
• LogP: 3.52380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams

Additional information on (3R,4S)-3-(Triethylsilyl)oxy-4-phenyl-2-azetidinone

Introduction to (3R,4S)-3-(Triethylsilyl)oxy-4-phenyl-2-azetidinone (CAS No. 149140-54-5)

(3R,4S)-3-(Triethylsilyl)oxy-4-phenyl-2-azetidinone is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 149140-54-5, belongs to the class of azetidinones, which are known for their versatile applications in drug development. The unique structural features of this molecule, particularly its stereochemistry and functional groups, make it a promising candidate for further exploration in synthetic chemistry and biological activity studies.

The compound's structure consists of a cyclohexane ring substituted with an oxygen-containing side chain at the 3-position and a phenyl group at the 4-position. The presence of a triethylsilyl group at the 3-position enhances its stability and reactivity, making it an attractive intermediate in organic synthesis. This feature is particularly useful in the development of more complex molecules, where protecting groups play a crucial role in ensuring regioselectivity and minimizing unwanted side reactions.

In recent years, there has been a growing interest in the development of novel scaffolds for drug discovery. Azetidinones, due to their ability to mimic natural amino acid structures, have been explored as potential inhibitors of various enzymes and receptors. The stereochemistry of (3R,4S)-3-(Triethylsilyl)oxy-4-phenyl-2-azetidinone is particularly noteworthy, as the precise arrangement of substituents can significantly influence its biological activity. Studies have shown that compounds with similar stereochemical configurations exhibit enhanced binding affinity to target proteins, making them valuable candidates for therapeutic intervention.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in numerous biological processes, including inflammation, blood clotting, and cancer progression. By designing molecules that specifically inhibit these enzymes, researchers can develop treatments for a wide range of diseases. The triethylsilyl group in (3R,4S)-3-(Triethylsilyl)oxy-4-phenyl-2-azetidinone not only provides stability but also allows for further functionalization, enabling the creation of more diverse derivatives with tailored biological properties.

Recent advancements in computational chemistry have also highlighted the importance of virtual screening in identifying promising drug candidates. Molecular modeling studies have demonstrated that (3R,4S)-3-(Triethylsilyl)oxy-4-phenyl-2-azetidinone exhibits favorable interactions with various protein targets. These interactions are primarily mediated by hydrogen bonding and hydrophobic effects, which are critical for achieving high binding affinity. Such insights have guided experimental efforts to optimize the compound's structure and improve its pharmacological profile.

The synthesis of (3R,4S)-3-(Triethylsilyl)oxy-4-phenyl-2-azetidinone presents unique challenges due to its complex stereochemistry. However, recent developments in asymmetric synthesis have provided new tools for constructing chiral centers with high enantioselectivity. Catalytic methods using transition metals such as rhodium and palladium have enabled efficient access to enantiomerically pure azetidinones. These advances have not only simplified the synthetic route but also reduced costs associated with producing large-scale quantities of the compound.

In addition to its potential as a drug intermediate, (3R,4S)-3-(Triethylsilyl)oxy-4-phenyl-2-azetidinone has been explored as a building block for more complex molecules. Its rigid cyclohexane ring provides a stable core that can be modified through various chemical reactions without compromising structural integrity. This flexibility has allowed researchers to design hybrid compounds that combine the properties of azetidinones with other pharmacophores. Such hybrid molecules often exhibit enhanced biological activity and improved pharmacokinetic properties compared to their parent compounds.

The role of computational methods in understanding the reactivity and selectivity of (3R,4S)-3-(Triethylsilyl)oxy-4-phenyl-2-azetidinone cannot be overstated. Density functional theory (DFT) calculations have provided valuable insights into the electronic structure of this molecule and its interaction with different substrates. These studies have helped identify key functional groups responsible for its reactivity and guided the design of more efficient synthetic strategies. Furthermore, molecular dynamics simulations have been used to explore conformational changes in the compound upon binding to biological targets, offering a deeper understanding of its mechanism of action.

The future prospects for (3R,4S)-3-(Triethylsilyl)oxy-4-phenyl-2-azetidinone are promising given its unique structural features and potential applications. Ongoing research aims to further optimize its pharmacological properties through structure-based drug design approaches. By leveraging advances in synthetic chemistry and computational methods, scientists hope to develop novel therapeutics that address unmet medical needs. The compound's versatility as a scaffold for drug discovery makes it an invaluable asset in modern medicinal chemistry.